Cas no 2089245-67-8 ((1R,5S)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine)

• Product Name: (1R,5S)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine
• CAS No: 2089245-67-8
• MF: C₁₃H₁₈N₂O
• MW: 218.294823169708
• CID: 5254500
• Update Time: 2025-06-12

(1R,5S)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine Chemical and Physical Properties

Names and Identifiers

• (1R,5S,6R)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine
• (1R,5S)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine
• 3-Azabicyclo[3.1.0]hexan-6-amine, 3-[(4-methoxyphenyl)methyl]-, (1β,5α,6-exo,6β)-

• Inchi： 1S/C13H18N2O/c1-16-10-4-2-9(3-5-10)6-15-7-11-12(8-15)13(11)14/h2-5,11-13H,6-8,14H2,1H3/t11-,12+,13?
• InChI Key： SGOHAKLJRYWYME-FUNVUKJBSA-N
• SMILES： O(C)C1C=CC(=CC=1)CN1C[C@H]2C([C@H]2C1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• XLogP3: 0.9
• Topological Polar Surface Area: 38.5

Additional information on (1R,5S)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine

Comprehensive Overview of (1R,5S)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine (CAS No. 2089245-67-8)

The compound (1R,5S)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine, identified by its CAS number 2089245-67-8, is a structurally unique bicyclic amine derivative. Its molecular framework combines an azabicyclo[3.1.0]hexane core with a 4-methoxyphenylmethyl substituent, making it a subject of interest in pharmaceutical and chemical research. This compound belongs to the class of bridged heterocycles, which are increasingly explored for their potential in drug discovery, particularly in targeting central nervous system (CNS) disorders and metabolic pathways.

In recent years, the demand for novel bicyclic amines has surged due to their applications in neurological therapeutics and enzyme modulation. Researchers are particularly intrigued by the stereospecificity of (1R,5S)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine, as its chiral centers may influence binding affinity to biological targets. The 4-methoxy group enhances solubility and bioavailability, a critical factor in modern drug design. These attributes align with current trends in precision medicine and small-molecule drug development, where compounds with optimized pharmacokinetic profiles are highly sought after.

The synthesis of CAS 2089245-67-8 typically involves asymmetric catalysis or chiral resolution techniques to achieve the desired (1R,5S) configuration. Advanced analytical methods like HPLC and NMR spectroscopy are employed to verify its purity and stereochemistry. Given its structural complexity, this compound is often referenced in patents related to G-protein-coupled receptor (GPCR) modulators and neurotransmitter transporters, reflecting its potential in treating conditions such as depression, anxiety, and chronic pain.

From an industrial perspective, 2089245-67-8 is categorized as a high-value intermediate in organic synthesis. Its azabicyclo[3.1.0]hexane scaffold is a versatile building block for constructing more complex molecules, including protease inhibitors and kinase inhibitors. The compound's stability under physiological conditions makes it suitable for in vivo studies, a feature frequently highlighted in preclinical research publications.

Environmental and safety assessments of (1R,5S)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine indicate low ecotoxicity, aligning with the pharmaceutical industry's push toward green chemistry. Regulatory databases classify it as non-hazardous under standard handling conditions, though proper laboratory protocols for air-sensitive compounds are recommended. This profile supports its use in large-scale manufacturing without significant environmental concerns.

Emerging applications of CAS 2089245-67-8 include its role in covalent drug discovery, where its reactive amine group can form stable bonds with target proteins. This approach, known as targeted covalent inhibition, is gaining traction in oncology and immunology. Additionally, computational studies suggest potential interactions with serotonin receptors, sparking interest in its utility for neurodegenerative disease research.

In summary, (1R,5S)-3-[(4-methoxyphenyl)methyl]-3-azabicyclo[3.1.0]hexan-6-amine represents a multifaceted compound with broad relevance in medicinal chemistry and biochemical research. Its CAS number 2089245-67-8 serves as a key identifier for researchers exploring structure-activity relationships or developing next-generation therapeutics. As scientific inquiry into bridged nitrogen heterocycles expands, this compound is poised to remain a focal point in innovative drug design.